Cas no 121263-11-4 (3,5-Dibromo-4-nitropyridine)

3,5-Dibromo-4-nitropyridine is a halogenated nitropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—bromine substituents at the 3 and 5 positions and a nitro group at the 4 position—make it a versatile intermediate for nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nitro group enhances reactivity, facilitating further functionalization. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty materials due to its ability to serve as a precursor for complex heterocyclic systems. Its stability and well-defined reactivity profile contribute to its reliability in synthetic applications.
3,5-Dibromo-4-nitropyridine structure
3,5-Dibromo-4-nitropyridine structure
Product Name:3,5-Dibromo-4-nitropyridine
CAS No:121263-11-4
MF:C5H2Br2N2O2
MW:281.889579296112
MDL:MFCD04113812
CID:138641
PubChem ID:1201464
Update Time:2025-05-27

3,5-Dibromo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-4-nitropyridine
    • 4-NITRO-3,5-DIBROMOPYRIDINE
    • Pyridine,3,5-dibromo-4-nitro-
    • Pyridine,3,5-dibromo-4-nitro
    • AKOS BBS-00001325
    • 3,5-Dibromo-4-nitro-pyridine
    • CS-0365845
    • W-205116
    • DTXSID30360902
    • SCHEMBL12835616
    • SB31795
    • FT-0645765
    • 121263-11-4
    • AF-399/40768851
    • AKOS000266996
    • STL490538
    • MDL： MFCD04113812
    • Inchi： 1S/C5H2Br2N2O2/c6-3-1-8-2-4(7)5(3)9(10)11/h1-2H
    • InChI Key： VHJGZEKSOAMLMD-UHFFFAOYSA-N
    • SMILES： BrC1C=NC=C(C=1[N+](=O)[O-])Br

Computed Properties

  • Exact Mass: 279.84800
  • Monoisotopic Mass: 279.848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 2.221
  • Boiling Point: 241°Cat760mmHg
  • Flash Point: 99.5°C
  • Refractive Index: 1.649
  • PSA: 58.71000
  • LogP: 3.03800

3,5-Dibromo-4-nitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dibromo-4-nitropyridine Pricemore >>

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Alichem
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3,5-Dibromo-4-nitropyridine
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0439-1g
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Ambeed
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